molecular formula C25H35N5O B6565312 3-cyclohexyl-1-(4-{4-methyl-6-[(4-methylphenyl)amino]pyrimidin-2-yl}piperazin-1-yl)propan-1-one CAS No. 946257-99-4

3-cyclohexyl-1-(4-{4-methyl-6-[(4-methylphenyl)amino]pyrimidin-2-yl}piperazin-1-yl)propan-1-one

Cat. No. B6565312
CAS RN: 946257-99-4
M. Wt: 421.6 g/mol
InChI Key: GWZRIKUWHPSZCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Typically, the description of a compound includes its IUPAC name, common names, and structural formula. The structure can give insights into the functional groups present in the molecule, which can predict its reactivity .


Synthesis Analysis

The synthesis of a compound refers to the methods used to create it. This often involves multiple steps, each with its own reactants and conditions .


Molecular Structure Analysis

Analyzing the molecular structure usually involves looking at the 3D arrangement of atoms in the molecule. Techniques such as X-ray crystallography can provide detailed images of the molecular structure .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. The functional groups in the molecule can give clues about what types of reactions it might participate in .


Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, and spectral data. These properties can help identify the compound and predict its behavior .

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how it produces its effects in the body. This often involves interacting with certain proteins or other molecules in the body .

Safety and Hazards

This refers to the potential risks of handling or using the compound. Material Safety Data Sheets (MSDS) provide information on hazards, handling, storage, and emergency procedures .

Future Directions

Future directions could include potential applications or research areas for the compound. This could be based on its reactivity, its properties, or its biological activity .

properties

IUPAC Name

3-cyclohexyl-1-[4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H35N5O/c1-19-8-11-22(12-9-19)27-23-18-20(2)26-25(28-23)30-16-14-29(15-17-30)24(31)13-10-21-6-4-3-5-7-21/h8-9,11-12,18,21H,3-7,10,13-17H2,1-2H3,(H,26,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWZRIKUWHPSZCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)N3CCN(CC3)C(=O)CCC4CCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H35N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Cyclohexyl-1-(4-{4-methyl-6-[(4-methylphenyl)amino]pyrimidin-2-yl}piperazin-1-yl)propan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.